Cas no 1507139-00-5 (3-(2,4-Dimethylquinolin-6-yl)propanoic acid)

• Product Name: 3-(2,4-Dimethylquinolin-6-yl)propanoic acid
• CAS No: 1507139-00-5
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5691479
• PubChem ID: 82577925
• Update Time: 2025-10-29

3-(2,4-Dimethylquinolin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1507139-00-5
• 3-(2,4-Dimethyl-quinolin-6-yl)-propionic acid
• 3-(2,4-Dimethylquinolin-6-yl)propanoicacid
• 3-(2,4-Dimethylquinolin-6-yl)propanoic acid
• SB70085
• 6-Quinolinepropanoic acid, 2,4-dimethyl-

• Inchi： 1S/C14H15NO2/c1-9-7-10(2)15-13-5-3-11(8-12(9)13)4-6-14(16)17/h3,5,7-8H,4,6H2,1-2H3,(H,16,17)
• InChI Key： PYDIKBCKSJZFHB-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC2C(=C(C)C=C(C)N=2)C=1)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 412.0±40.0 °C(Predicted)
• pka: 4.37±0.10(Predicted)

Additional information on 3-(2,4-Dimethylquinolin-6-yl)propanoic acid

3-(2,4-Dimethylquinolin-6-yl)propanoic acid (CAS No. 1507139-00-5): An Overview of a Promising Compound in Medicinal Chemistry

3-(2,4-Dimethylquinolin-6-yl)propanoic acid (CAS No. 1507139-00-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-(2,4-Dimethylquinolin-6-yl)propanoic acid consists of a quinoline ring substituted with two methyl groups at positions 2 and 4, and a propanoic acid moiety attached to the 6-position of the quinoline ring. This specific arrangement of functional groups imparts the compound with distinct pharmacological properties that make it an attractive candidate for further research and development.

Recent studies have highlighted the potential of 3-(2,4-Dimethylquinolin-6-yl)propanoic acid in various therapeutic areas. One notable area of interest is its anti-inflammatory activity. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(2,4-Dimethylquinolin-6-yl)propanoic acid has shown potential as an anti-cancer agent. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The neuroprotective effects of 3-(2,4-Dimethylquinolin-6-yl)propanoic acid have also been explored. Studies have shown that this compound can protect neurons from oxidative stress and reduce neuroinflammation, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that 3-(2,4-Dimethylquinolin-6-yl)propanoic acid may have therapeutic potential in the treatment of these debilitating conditions.

The pharmacokinetic properties of 3-(2,4-Dimethylquinolin-6-yl)propanoic acid have been investigated to assess its suitability for clinical use. Preclinical studies have demonstrated that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicity studies have shown that 3-(2,4-Dimethylquinolin-6-yl)propanoic acid is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 3-(2,4-Dimethylquinolin-6-yl)propanoic acid (CAS No. 1507139-00-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses, paving the way for its eventual application in the treatment of various diseases.